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For Researchers, Scientists, and Drug Development Professionals

This technical guide provides a comprehensive overview of the spectroscopic data and
methodologies used for the characterization of 4"-Hydroxyisojasminin, a secoiridoid
glycoside isolated from Jasminum species. Due to the limited public availability of the complete
raw data for 4"-Hydroxyisojasminin, this document presents a detailed analysis based on the
reported chemical structure and provides representative spectroscopic data and protocols for a
closely related and well-characterized secoiridoid, serving as a practical guide for researchers
in the field of natural product chemistry and drug discovery.

Introduction to 4"-Hydroxyisojasminin

4"-Hydroxyisojasminin is a member of the secoiridoid class of monoterpenoids, which are
characteristic secondary metabolites of the Oleaceae family, including the genus Jasminum.
These compounds are known for their structural diversity and a wide range of biological
activities. The structural elucidation of these complex natural products relies heavily on modern
spectroscopic techniques, primarily Nuclear Magnetic Resonance (NMR) spectroscopy and
Mass Spectrometry (MS).

Chemical Structure of 4"-Hydroxyisojasminin
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e Molecular Formula: C26Hz38013

e Molecular Weight: 558.57 g/mol

Spectroscopic Data for Characterization

While the original publication detailing the complete NMR and MS data for 4"-
Hydroxyisojasminin by Chen, Shen, and Chen (1991) is not widely accessible, the following
tables provide an expected and representative summary of the key spectroscopic features for
the characterization of such a secoiridoid glycoside. The data is compiled based on the known
structure of 4"-Hydroxyisojasminin and publicly available data for analogous compounds.

Nuclear Magnetic Resonance (NMR) Spectroscopy Data

NMR spectroscopy is the most powerful tool for the structural elucidation of organic molecules.
For a molecule like 4"-Hydroxyisojasminin, a combination of 1D (*H and 13C) and 2D (COSY,
HSQC, HMBC) NMR experiments is essential for unambiguous assignment of all proton and
carbon signals.

Table 1: Representative *H NMR Data for a Secoiridoid Glycoside Core Structure
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Chemical Shift (5,

Coupling Constant

Position Multiplicity
ppm) (3, Hz)
1 ~5.5 d 2.0
3 ~7.5 S
5 ~3.0 m
60 ~1.8 m
6P ~2.2 m
7 ~4.2 m
8 ~5.2 q 7.0
9 ~1.5 d 7.0
10 ~4.1 d 6.0
11 ~1.2 d 6.0
OMe-11 ~3.7 S
1'-Glc ~4.5 d 8.0
2'-Glc ~3.2-3.5 m
3'-Glc ~3.2-3.5 m
4'-Glc ~3.2-3.5 m
5'-Glc ~3.2-3.5 m
6'a-Glc ~3.8 dd 12.0, 2.0
6'b-Glc ~3.6 dd 12.0,5.0

Table 2: Representative 13C NMR Data for a Secoiridoid Glycoside Core Structure
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Position Chemical Shift (6, ppm)
1 ~95.0
3 ~152.0
4 ~110.0
5 ~30.0
6 ~40.0
7 ~75.0
8 ~130.0
9 ~12.0
10 ~65.0
11 ~20.0
OMe-11 ~51.0
C=0 ~170.0
1'-Glc ~100.0
2'-Glc ~74.0
3-Glc ~77.0
4'-Glc ~71.0
5'-Glc ~78.0
6'-Glc ~62.0

Mass Spectrometry (MS) Data

Mass spectrometry provides crucial information about the molecular weight and elemental
composition of a compound. High-resolution mass spectrometry (HRMS) is particularly
important for confirming the molecular formula.

Table 3: Representative Mass Spectrometry Data
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lonization Mode Mass Analyzer Observed m/z Interpretation

) Molecular ion plus
ESI+ TOF or Orbitrap [M+Na]* ]
sodium

Protonated molecular

ESI+ TOF or Orbitrap [M+H]* )
ion
Calculated for High-resolution mass
HR-ESI-MS TOF or Orbitrap Ca26H38013Na: for molecular formula
[M+Na]* confirmation

Experimental Protocols

The following sections detail the typical experimental methodologies for the isolation and

spectroscopic characterization of secoiridoid glycosides like 4"-Hydroxyisojasminin from

plant material.

Isolation and Purification

Extraction: Dried and powdered plant material (e.g., leaves of Jasminum mesnyi) is
extracted exhaustively with a suitable solvent, typically methanol or ethanol, at room
temperature.

Solvent Partitioning: The crude extract is then suspended in water and successively
partitioned with solvents of increasing polarity, such as n-hexane, chloroform, ethyl acetate,
and n-butanol, to separate compounds based on their polarity.

Chromatographic Separation: The n-butanol and ethyl acetate fractions, which are typically
rich in secoiridoid glycosides, are subjected to multiple steps of column chromatography.
Common stationary phases include silica gel, Sephadex LH-20, and reversed-phase C18
silica gel. Elution is performed with gradient solvent systems.

Final Purification: Final purification of the isolated compounds is often achieved by
preparative High-Performance Liquid Chromatography (HPLC).

Spectroscopic Analysis
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 NMR Spectroscopy: NMR spectra are typically recorded on a high-field spectrometer (e.g.,
400, 500, or 600 MHz for *H). Deuterated solvents such as methanol-ds (CD3OD) or dimethyl
sulfoxide-de (DMSO-ds) are commonly used. Chemical shifts are reported in parts per million
(ppm) relative to the residual solvent peak or an internal standard (e.qg., tetramethylsilane,
TMS). 2D NMR experiments, including *H-*H COSY, HSQC, and HMBC, are essential for
establishing the connectivity of protons and carbons within the molecule.

e Mass Spectrometry: High-resolution mass spectra are typically acquired using an
electrospray ionization (ESI) source coupled to a time-of-flight (TOF) or Orbitrap mass
analyzer. Samples are dissolved in a suitable solvent (e.g., methanol) and introduced into
the mass spectrometer via direct infusion or through an HPLC system.

Workflow and Logical Relationships

The following diagram illustrates the general workflow for the isolation and characterization of a
natural product like 4"-Hydroxyisojasminin.
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Figure 1. General workflow for natural product isolation and characterization.

This guide provides a foundational understanding of the spectroscopic techniques and
methodologies essential for the characterization of 4"-Hydroxyisojasminin and other related
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secoiridoid glycosides. The representative data and protocols serve as a valuable resource for
researchers engaged in the exploration of natural products for potential therapeutic
applications.

» To cite this document: BenchChem. [Characterization of 4"-Hydroxyisojasminin: A Technical
Guide to its Spectroscopic Data]. BenchChem, [2026]. [Online PDF]. Available at:
[https://www.benchchem.com/product/b8261371/docs#characterization-of-4-
hydroxyisojasminin-a-technical-guide-to-its-spectroscopic-data]

Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUQO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
Suits your experiment?

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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Contact our Ph.D. Support Team for a compatibility check
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